1-N-Methyl-4-morpholin-4-ylsulfonylbenzene-1,2-diamine

• IUPAC Name: 1-N-methyl-4-morpholin-4-ylsulfonylbenzene-1,2-diamine
• InChI: InChI=1S/C11H17N3O3S/c1-13-11-3-2-9(8-10(11)12)18(15,16)14-4-6-17-7-5-14/h2-3,8,13H,4-7,12H2,1H3
• InChI Key: VEFJPOLGAAYHAH-UHFFFAOYSA-N
• Canonical SMILES: CNC1=C(C=C(C=C1)S(=O)(=O)N2CCOCC2)N
• Molecular Formula: C11H17N3O3S
• Molecular Weight: 271.34 g/mol

Description

1-N-Methyl-4-morpholin-4-ylsulfonylbenzene-1,2-diamine, also known as NSC 319726, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a type of sulfonamide, which is a class of compounds that have been used in various fields, including medicine, agriculture, and industrial chemistry.

Scientific Research Applications

1-N-Methyl-4-morpholin-4-ylsulfonylbenzene-1,2-diamine 319726 has been studied for its potential applications in various fields of scientific research. One of the main areas of interest is its potential as an anticancer agent. Studies have shown that 1-N-Methyl-4-morpholin-4-ylsulfonylbenzene-1,2-diamine 319726 has cytotoxic effects on various cancer cell lines, including breast cancer, lung cancer, and colon cancer. In addition, 1-N-Methyl-4-morpholin-4-ylsulfonylbenzene-1,2-diamine 319726 has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest.
1-N-Methyl-4-morpholin-4-ylsulfonylbenzene-1,2-diamine 319726 has also been studied for its potential as an antifungal agent. Studies have shown that 1-N-Methyl-4-morpholin-4-ylsulfonylbenzene-1,2-diamine 319726 has antifungal activity against various fungi, including Candida albicans and Aspergillus fumigatus. This compound has been shown to inhibit the growth of these fungi by disrupting their cell membranes.

Mechanism of Action

The mechanism of action of 1-N-Methyl-4-morpholin-4-ylsulfonylbenzene-1,2-diamine 319726 is not fully understood. However, studies have suggested that this compound may act by inhibiting various enzymes and signaling pathways involved in cell growth and proliferation. In addition, 1-N-Methyl-4-morpholin-4-ylsulfonylbenzene-1,2-diamine 319726 may also act by disrupting the cell membrane of cancer cells and fungi.
Biochemical and Physiological Effects
1-N-Methyl-4-morpholin-4-ylsulfonylbenzene-1,2-diamine 319726 has been shown to have various biochemical and physiological effects. Studies have shown that this compound can induce apoptosis and cell cycle arrest in cancer cells. In addition, 1-N-Methyl-4-morpholin-4-ylsulfonylbenzene-1,2-diamine 319726 has been shown to inhibit the growth of cancer cells by disrupting their cell membranes. This compound has also been shown to have antifungal activity by disrupting the cell membranes of fungi.

Advantages and Limitations for Lab Experiments

1-N-Methyl-4-morpholin-4-ylsulfonylbenzene-1,2-diamine 319726 has several advantages for lab experiments. This compound is relatively easy to synthesize and is commercially available. In addition, 1-N-Methyl-4-morpholin-4-ylsulfonylbenzene-1,2-diamine 319726 has been extensively studied, and its mechanism of action is well understood. However, there are also some limitations to using 1-N-Methyl-4-morpholin-4-ylsulfonylbenzene-1,2-diamine 319726 in lab experiments. This compound has low solubility in water, which can make it difficult to work with. In addition, 1-N-Methyl-4-morpholin-4-ylsulfonylbenzene-1,2-diamine 319726 has low stability in solution, which can make it difficult to store and transport.

Future Directions

There are several future directions for research on 1-N-Methyl-4-morpholin-4-ylsulfonylbenzene-1,2-diamine 319726. One area of interest is its potential as an anticancer agent. Further studies are needed to determine the optimal dosage and administration route of 1-N-Methyl-4-morpholin-4-ylsulfonylbenzene-1,2-diamine 319726 for cancer treatment. In addition, studies are needed to determine the potential side effects of this compound in humans.
Another area of interest is the potential of 1-N-Methyl-4-morpholin-4-ylsulfonylbenzene-1,2-diamine 319726 as an antifungal agent. Further studies are needed to determine the efficacy of this compound against various fungi and to determine the optimal dosage and administration route for antifungal treatment.
Finally, future research could focus on the development of new derivatives of 1-N-Methyl-4-morpholin-4-ylsulfonylbenzene-1,2-diamine 319726. These derivatives could be designed to have improved solubility and stability in solution, as well as enhanced anticancer and antifungal activity.

Synthesis Methods

1-N-Methyl-4-morpholin-4-ylsulfonylbenzene-1,2-diamine 319726 can be synthesized using a multistep process involving the reaction of various chemical compounds. The first step involves the reaction of 4-chloro-3-nitrobenzenesulfonyl chloride with N-methylmorpholine to produce 1-N-methyl-4-morpholin-4-ylsulfonylbenzene. This compound is then reacted with hydrazine hydrate to produce 1-N-Methyl-4-morpholin-4-ylsulfonylbenzene-1,2-diamine 319726. The overall yield of this process is approximately 25%.